Cas no 646068-95-3 (Benzenesulfonamide, N-(aminocarbonyl)-N-ethyl-3-methyl-)

Benzenesulfonamide, N-(aminocarbonyl)-N-ethyl-3-methyl- Properties

Names and Identifiers

• Benzenesulfonamide, N-(aminocarbonyl)-N-ethyl-3-methyl-
• 1-ethyl-1-(3-methylphenyl)sulfonylurea
• DTXSID00801993
• N-Carbamoyl-N-ethyl-3-methylbenzene-1-sulfonamide
• 646068-95-3

• InChIKey： VWLIQBLDPYMRQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O3S/c1-3-12(10(11)13)16(14,15)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3,(H2,11,13)
• SMILES： CCN(C(=O)N)S(=O)(=O)C1=CC=CC(=C1)C

Computed Properties

• Exact Mass: 242.07262
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.07251349g/mol
• Heavy Atom Count: 16
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.47